Cas no 2227710-97-4 (methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate)

Methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate is a specialized piperidine derivative featuring a methyl ester group at the 4-position and a 2-methylbut-3-yn-2-yl substituent on the nitrogen. This compound is of interest in synthetic organic chemistry due to its structural complexity, combining alkyne functionality with a sterically hindered piperidine scaffold. The ester group enhances its utility as an intermediate for further functionalization, while the alkyne moiety offers potential for click chemistry or cross-coupling reactions. Its rigid framework may also be valuable in medicinal chemistry for probing steric and electronic effects in bioactive molecule design. The compound requires careful handling under inert conditions due to its reactive alkyne group.
methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate structure
2227710-97-4 structure
Product Name:methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate
CAS No:2227710-97-4
MF:C13H21NO2
MW:223.31134390831
CID:5937403
PubChem ID:165606998
Update Time:2025-06-08

methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate
    • 2227710-97-4
    • EN300-1615315
    • Inchi: 1S/C13H21NO2/c1-6-13(3,4)14-8-7-11(9-10(14)2)12(15)16-5/h1,10-11H,7-9H2,2-5H3/t10-,11-/m1/s1
    • InChI Key: LWRCTQMCZICSNF-GHMZBOCLSA-N
    • SMILES: O(C)C([C@@H]1CCN(C(C#C)(C)C)[C@H](C)C1)=O

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate Pricemore >>

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Additional information on methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate

Research Brief on Methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate (CAS: 2227710-97-4)

Methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate (CAS: 2227710-97-4) is a novel piperidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, with its unique structural features, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and possible therapeutic uses, making it a subject of significant scientific interest.

The synthesis of methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate involves multi-step organic reactions, including the formation of the piperidine ring and subsequent functionalization. Researchers have optimized the synthetic route to improve yield and purity, which is crucial for further pharmacological evaluations. The compound's structure, characterized by the presence of an alkyne group and a carboxylate ester, suggests potential reactivity and interaction with biological targets.

Preliminary pharmacological studies indicate that methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate exhibits moderate activity against certain enzyme systems, particularly those involved in neurotransmitter regulation. This has led to hypotheses about its potential use in neurological disorders, although detailed mechanistic studies are still underway. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), are currently being investigated to assess its suitability as a drug candidate.

In addition to its potential therapeutic applications, methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate is also being studied for its role as a chemical probe. Its unique structure allows it to interact with specific biological pathways, making it a valuable tool for understanding complex biochemical processes. Researchers are particularly interested in its ability to modulate protein-protein interactions, which could have implications for the development of new therapeutic strategies.

Despite the promising preliminary findings, several challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles need to be thoroughly evaluated. Furthermore, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will determine its viability for large-scale applications. Ongoing research aims to address these issues and provide a more comprehensive understanding of the compound's potential.

In conclusion, methyl 2-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carboxylate (CAS: 2227710-97-4) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties offer numerous opportunities for drug discovery and development. However, further studies are needed to fully elucidate its mechanisms of action, optimize its therapeutic potential, and overcome existing challenges. This research brief highlights the current state of knowledge and underscores the importance of continued investigation in this field.

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